Cas no 1256561-76-8 (3-chloro-2-formylbenzonitrile)

• Product Name: 3-chloro-2-formylbenzonitrile
• CAS No: 1256561-76-8
• MF: C₈H₄ClNO
• MW: 165.576460838318
• MDL: MFCD16251143
• CID: 1218351
• PubChem ID: 59589321
• Update Time: 2025-04-20

3-chloro-2-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-formylbenzonitrile
• AKOS024262402
• CS-0157033
• 2-Chloro-6-cyanobenzaldehyde
• Benzonitrile, 3-chloro-2-formyl-
• SCHEMBL3217007
• 2-Cyano-6-chlorobenzaldehyde
• DA-13433
• 3-Chloro-2-formyl-benzonitrile
• 1256561-76-8
• A849915
• AS-32710

• MDL： MFCD16251143
• Inchi： 1S/C8H4ClNO/c9-8-3-1-2-6(4-10)7(8)5-11/h1-3,5H
• InChI Key： XUBCIKLKCYMPBA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C#N)=C1C=O

Computed Properties

• Exact Mass: 164.9981414g/mol
• Monoisotopic Mass: 164.9981414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.9Ų

3-chloro-2-formylbenzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C